Cas no 102580-68-7 (1-(4-chlorophenyl)-2-cyclopentylethanone)
102580-68-7 structure
Product Name:1-(4-chlorophenyl)-2-cyclopentylethanone
CAS No:102580-68-7
MF:C13H15ClO
MW:222.710602998734
CID:1133578
PubChem ID:60757961
Update Time:2025-04-20
1-(4-chlorophenyl)-2-cyclopentylethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chlorophenyl)-2-cyclopentylethanone
- 1-(4-Chlorophenyl)-2-cyclopentylethan-1-one
- DTXSID50734000
- Ethanone, 1-(4-chlorophenyl)-2-cyclopentyl-
- 102580-68-7
-
- Inchi: 1S/C13H15ClO/c14-12-7-5-11(6-8-12)13(15)9-10-3-1-2-4-10/h5-8,10H,1-4,9H2
- InChI Key: IHDMFJNSDRBTBX-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(CC1CCCC1)=O
Computed Properties
- Exact Mass: 222.08125
- Monoisotopic Mass: 222.0811428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1-(4-chlorophenyl)-2-cyclopentylethanone Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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